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Compound of Interest

Compound Name: 2-Chloro-4-nitropyridine-N-oxide

Cat. No.: B084968

For Immediate Reference: Treat 2-Chloro-4-nitropyridine-N-oxide as hazardous waste and
consult your institution's Environmental Health and Safety (EHS) office for specific disposal
protocols. Disposal must be conducted in compliance with all local, regional, and national
regulations.

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-4-nitropyridine-N-oxide, tailored for researchers, scientists, and professionals in drug
development. The following procedures are based on standard laboratory safety practices and
information from safety data sheets (SDS).

Hazard Summary and Disposal Overview

2-Chloro-4-nitropyridine-N-oxide is classified as a hazardous substance. It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]
Proper personal protective equipment (PPE) is mandatory during handling and disposal. The
primary disposal route is through an approved hazardous waste disposal plant.[1][3]
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Parameter

Information

Citation

Chemical Name

2-Chloro-4-nitropyridine-N-
oxide

[1]

CAS Number

14432-16-7

[1]

Primary Hazards

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2), Specific target
organ toxicity - single exposure
(Category 3, Respiratory

system)

[1]

Disposal Recommendation

Dispose of contents/container
to an approved waste disposal

plant.

[11(3][41[5]

Spill Cleanup

Sweep up and shovel into
suitable, closed containers for

disposal. Avoid dust formation.

[1](3]

Incompatible Materials

Strong oxidizing agents.

[3]

Step-by-Step Disposal Protocol

This protocol outlines the general steps for the safe disposal of 2-Chloro-4-nitropyridine-N-
oxide.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile rubber), safety
goggles or a face shield, and a lab coat.[1]

e Conduct all handling and preparation for disposal in a well-ventilated area, preferably within
a chemical fume hood to avoid inhalation of dust or vapors.[1]

e Ensure that an eyewash station and safety shower are readily accessible.

2. Waste Collection and Storage:
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e Collect waste 2-Chloro-4-nitropyridine-N-oxide in a dedicated, properly labeled, and
sealed container.

e The container should be made of a compatible material and kept closed when not in use.

» Store the waste container in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents.[3]

3. Small Spills and Residue Management:
o For small spills, carefully sweep up the solid material, avoiding dust generation.[1][3]

o Place the collected material and any contaminated cleaning materials (e.g., paper towels)
into a suitable container for hazardous waste.

o Clean the spill area with an appropriate solvent and then wash with soap and water.
4. Final Disposal:
e Do not dispose of 2-Chloro-4-nitropyridine-N-oxide down the drain or in regular trash.[1]

» Arrange for pickup and disposal through your institution's designated hazardous waste
management service.

o Ensure all waste containers are properly labeled with the chemical name and associated
hazards. Chemical waste generators must consult local, regional, and national hazardous
waste regulations to ensure complete and accurate classification.[1][3]

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 2-Chloro-4-nitropyridine-N-oxide.
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Caption: Disposal workflow for 2-Chloro-4-nitropyridine-N-oxide.
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Disclaimer: This information is intended as a guide and does not replace the need for
professional consultation with your institution's EHS department and adherence to all
applicable regulations. Always refer to the most current Safety Data Sheet (SDS) for 2-Chloro-
4-nitropyridine-N-oxide before handling or disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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